Cas no 113085-04-4 (9-cis-Astaxanthin)

• Product Name: 9-cis-Astaxanthin
• CAS No: 113085-04-4
• MF: C₄₀H₅₂O₄
• MW: 596.84
• CID: 2094962
• PubChem ID: 91827091
• Update Time: 2025-08-05

9-cis-Astaxanthin Chemical and Physical Properties

Names and Identifiers

• 9-cis-Astaxanthin
• (3S,3′S, 9-cis)-3,3′-Dihydroxy-β,β-carotene-4,4′-dione
• (9Z)-astaxanthin
• TDS4HHC19M
• Astaxanthin, (9Z)-
• 9Z-Astaxanthin
• 9-Cis astaxanthin (constituent of astaxanthin esters) [DSC]
• beta,beta-Carotene-4,4'-dione, 3,3'-dihydroxy-, (3S,3'S,9-cis)-
• Q27289917
• CID 91827091
• β,β-Carotene-4,4'-dione, 3,3'-dihydroxy-, (3S,3'S,9-cis)-
• Astaxanthin Impurity 1
• 113085-04-4
• UNII-TDS4HHC19M
• .BETA.,.BETA.-CAROTENE-4,4'-DIONE, 3,3'-DIHYDROXY-, (3S,3'S,9-CIS)-
• (6S)-6-hydroxy-3-[(1E,3E,5E,7E,9E,11E,13E,15Z,17E)-18-[(4S)-4-hydroxy-2,6,6-trimethyl-3-oxocyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-2,4,4-trimethylcyclohex-2-en-1-one

• Inchi： 1S/C40H52O4/c1-27(17-13-19-29(3)21-23-33-31(5)37(43)35(41)25-39(33,7)8)15-11-12-16-28(2)18-14-20-30(4)22-24-34-32(6)38(44)36(42)26-40(34,9)10/h11-24,35-36,41-42H,25-26H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,27-15+,28-16+,29-19-,30-20+/t35-,36-/m0/s1
• InChI Key： MQZIGYBFDRPAKN-QHKQXWLXSA-N
• SMILES： O[C@@H]1C(C(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(/C)\C=C\C2=C(C)C([C@H](CC2(C)C)O)=O)/C)/C)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 596.38656014g/mol
• Monoisotopic Mass: 596.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 10.3

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 774.0±60.0 °C(Predicted)
• pka: 12.33±0.70(Predicted)

9-cis-Astaxanthin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls

Additional information on 9-cis-Astaxanthin

9-cis-Astaxanthin: A Comprehensive Overview

9-cis-Astaxanthin, with the CAS number 113085-04-4, is a naturally occurring carotenoid pigment belonging to the class of xanthophylls. It is a potent antioxidant that has garnered significant attention in recent years due to its unique chemical structure and diverse biological activities. This compound is particularly notable for its role in protecting cellular membranes from oxidative damage, making it a subject of extensive research in fields ranging from nutrition to cosmetics.

The chemical structure of 9-cis-Astaxanthin is characterized by its conjugated double bond system, which is responsible for its strong antioxidant properties. Unlike its more commonly studied counterpart, all-trans-astaxanthin, the 9-cis isomer exhibits distinct physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in determining the bioavailability and efficacy of astaxanthin derivatives, with 9-cis-Astaxanthin showing promising results in various biological models.

9-cis-Astaxanthin is primarily found in marine organisms such as microalgae, crustaceans, and fish. Its biosynthesis involves a complex pathway that includes the conversion of beta-carotene into astaxanthin via enzymatic processes. Researchers have been exploring methods to enhance the production of 9-cis-Astaxanthin through genetic engineering and metabolic engineering techniques, which could potentially increase its availability for commercial applications.

The biological functions of 9-cis-Astaxanthin are multifaceted. It has been shown to exhibit strong anti-inflammatory properties, which make it a potential candidate for treating chronic inflammatory diseases. Recent studies have demonstrated its ability to modulate key inflammatory pathways, such as NF-kB and COX-2, thereby reducing inflammation-associated damage in various tissues. Additionally, 9-cis-Astaxanthin has been found to enhance cellular immunity by modulating the activity of natural killer cells and T lymphocytes.

In terms of applications, 9-cis-Astaxanthin has found utility in the food industry as a natural colorant and in the nutraceutical sector as a health supplement. Its potent antioxidant properties make it an ideal ingredient for functional foods aimed at improving oxidative stress resistance. Furthermore, recent advancements in cosmetic science have led to the incorporation of 9-cis-Astaxanthin into skincare products due to its photoprotective effects against UV-induced damage.

The latest research on 9-cis-Astaxanthin has focused on understanding its molecular mechanisms of action at a deeper level. For instance, studies have revealed that it can interact with cellular membranes, stabilizing their structure and preventing lipid peroxidation. This property is particularly significant in protecting neurons from oxidative stress-induced damage, suggesting potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 9-cis-Astaxanthin, with its unique chemical properties and diverse biological activities, represents a valuable compound with immense potential across multiple industries. As research continues to uncover new insights into its mechanisms and applications, it is likely that this compound will play an increasingly important role in both preventive medicine and innovative product development.